Cas no 898427-65-1 (N'-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}-N-(prop-2-en-1-yl)ethanediamide)

• Product Name: N'-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}-N-(prop-2-en-1-yl)ethanediamide
• CAS No: 898427-65-1
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 5482518
• PubChem ID: 16823279
• Update Time: 2025-07-09

N'-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}-N-(prop-2-en-1-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-allyl-N2-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)oxalamide
• MLS001167863
• AKOS024668604
• N'-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)-N-prop-2-enyloxamide
• CHEMBL1712251
• N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}-N-(prop-2-en-1-yl)ethanediamide
• HMS2959G15
• F2668-0098
• AB00680827-01
• SMR000641726
• 898427-65-1
• N'-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}-N-(prop-2-en-1-yl)ethanediamide

• Inchi： 1S/C17H19N3O3/c1-2-7-18-16(22)17(23)19-13-9-11-4-3-8-20-14(21)6-5-12(10-13)15(11)20/h2,9-10H,1,3-8H2,(H,18,22)(H,19,23)
• InChI Key： WXUBPWVZWYVRNY-UHFFFAOYSA-N
• SMILES： O=C1CCC2=CC(=CC3CCCN1C=32)NC(C(NCC=C)=O)=O

Computed Properties

• Exact Mass: 313.14264148g/mol
• Monoisotopic Mass: 313.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}-N-(prop-2-en-1-yl)ethanediamide

N'-{2-Oxo-1-Azatricyclo[7.3.1.0^{5,13}]Trideca-5,7,9(13)-Trien-7-Yl}-N-(Prop-2-en-1-Yl)Ethanediamide: A Comprehensive Overview

The compound with CAS No 898427-65-1, known as N'-{2-Oxo-1-Azatricyclo[7.3.1.0^{5,13}]Trideca-5,7,9(13)-Trien-7-Yl}-N-(Prop-2-en-1-Yl)Ethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex tricyclic structure and its potential applications in drug design and development.

Key Features of the Compound

The molecular structure of this compound is characterized by a tricyclic system with an azatricyclo framework, which includes a bicyclic amine moiety fused with a ketone group (2-Oxo). The presence of the propenyl group (Prop-2-en-1-Yl) introduces additional reactivity and functional diversity to the molecule. This combination of structural elements makes the compound a promising candidate for exploring novel chemical reactions and bioactive properties.

Recent Research Findings

Recent studies have focused on the synthesis and characterization of this compound, particularly its potential as a building block for more complex molecules. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its preparation. These methods have significantly improved the yield and purity of the compound, making it more accessible for further research.

Additionally, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of this compound. These studies suggest that the azatricyclo framework exhibits unique electronic properties that could be exploited in designing new materials or catalysts.

Applications in Drug Design

The compound's tricyclic structure has been identified as a potential scaffold for drug design due to its ability to interact with various biological targets. For instance, recent research has explored its role as a template for developing inhibitors of protein kinases, which are key targets in cancer therapy. Initial in vitro assays have shown promising results, indicating that derivatives of this compound could exhibit potent inhibitory activity against specific kinase enzymes.

Moreover, the presence of the propenyl group enhances the molecule's ability to undergo further functionalization, enabling the creation of diverse analogs with varying pharmacokinetic profiles. This versatility makes it an attractive candidate for lead optimization in drug discovery pipelines.

Synthesis and Characterization

The synthesis of N'-{2-Oxo-1-Azatricyclo[7.3.1.0^{5,13}]Trideca-5,7,9(13)-Trien-7-Yl}-N-(Prop-2-en-1-Yl)Ethanediamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the azatricyclo core through cyclization reactions and subsequent functionalization to introduce the propenyl group.

Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the compound's structure and purity. These analyses have provided critical data on the molecule's stereochemistry and regioselectivity, which are essential for understanding its reactivity and biological activity.

Conclusion

In summary, N'-{2-Oxo-1-Azatricyclo[7.3.1.0^{5,13}]Trideca